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Compound of Interest

Compound Name: Epicillin

Cat. No.: B1671483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Epicillin is a semisynthetic, broad-spectrum beta-lactam antibiotic belonging to the

aminopenicillin subgroup. Accurate in vitro susceptibility testing is crucial for determining its

efficacy against bacterial isolates. A robust quality control (QC) program is fundamental to

ensuring the accuracy and reproducibility of antimicrobial susceptibility testing (AST) results.

This document provides detailed application notes and protocols for establishing and

maintaining a quality control program for epicillin susceptibility testing.

Note on Epicillin-Specific QC Ranges: As of the latest revisions of the Clinical and Laboratory

Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing

(EUCAST) guidelines, specific quality control ranges for epicillin are not provided. Epicillin is

structurally and functionally similar to ampicillin. Therefore, in the absence of epicillin-specific

QC ranges, it is recommended to use the established QC ranges for ampicillin with the

standard QC strains. This approach provides a reliable means to monitor the performance of

the test system.

Recommended Quality Control Strains
The following standard QC strains are recommended for monitoring the accuracy and precision

of epicillin susceptibility testing. These strains are well-characterized and have established,

expected ranges for ampicillin, which will be used as the surrogate for epicillin QC.
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Escherichia coliATCC® 25922™

Staphylococcus aureusATCC® 25923™

Enterococcus faecalisATCC® 29212™

Haemophilus influenzaeATCC® 49247™

Streptococcus pneumoniaeATCC® 49619™

Data Presentation: Quality Control Ranges for
Ampicillin (as a surrogate for Epicillin)
The acceptable QC ranges for ampicillin are summarized in the tables below, based on CLSI

and EUCAST guidelines. Laboratories should ensure their results fall within these ranges to

validate their testing procedures.

Table 1: Quality Control Ranges for Disk Diffusion
(Kirby-Bauer)
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Quality Control
Strain

Antimicrobial
Agent (Disk
Content)

Acceptable Zone
Diameter (mm) -
CLSI

Acceptable Zone
Diameter (mm) -
EUCAST

Escherichia coli

ATCC® 25922™
Ampicillin (10 µg) 16 - 22 15 - 22

Staphylococcus

aureus ATCC®

25923™

Ampicillin (10 µg) 27 - 35 N/A

Enterococcus faecalis

ATCC® 29212™
Ampicillin (10 µg) 17 - 23 N/A

Haemophilus

influenzae ATCC®

49247™

Ampicillin (10 µg) 13 - 21 13 - 21

Streptococcus

pneumoniae ATCC®

49619™

Oxacillin (1 µg) for

Penicillin Surrogate

≤ 19 (Resistant), ≥ 20

(Susceptible)
N/A*

* EUCAST does not typically recommend disk diffusion for these organism-drug combinations

and prefers MIC determination.

Table 2: Quality Control Ranges for Broth Microdilution
(MIC)
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Quality Control
Strain

Antimicrobial
Agent

Acceptable MIC
(µg/mL) - CLSI

Acceptable MIC
(µg/mL) - EUCAST

Escherichia coli

ATCC® 25922™
Ampicillin 2.0 - 8.0 2.0 - 8.0

Staphylococcus

aureus ATCC®

25923™

Ampicillin 0.25 - 1.0 N/A*

Enterococcus faecalis

ATCC® 29212™
Ampicillin 0.5 - 2.0 0.5 - 2.0

Haemophilus

influenzae ATCC®

49247™

Ampicillin 1.0 - 4.0 1.0 - 4.0

Streptococcus

pneumoniae ATCC®

49619™

Ampicillin 0.25 - 1.0 0.25 - 1.0

* EUCAST may have different recommendations for specific testing scenarios.

Experimental Protocols
Protocol 1: Kirby-Bauer Disk Diffusion Susceptibility
Testing
This method is based on the principle that an antimicrobial-impregnated disk placed on an agar

surface previously inoculated with a test organism will produce a zone of inhibition. The

diameter of this zone is inversely proportional to the Minimum Inhibitory Concentration (MIC).

Materials:

Mueller-Hinton agar (MHA) plates (or Haemophilus Test Medium for H. influenzae, and MHA

with 5% sheep blood for S. pneumoniae)

Epicillin disks (10 µg)
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QC strain cultures

0.85% sterile saline or sterile broth

McFarland 0.5 turbidity standard

Sterile cotton swabs

Incubator (35°C ± 2°C)

Calipers or ruler for measuring zone diameters

Procedure:

Inoculum Preparation:

Select 3-5 well-isolated colonies of the QC strain from an 18-24 hour agar plate.

Transfer the colonies to a tube of sterile saline or broth.

Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

Inoculation of Agar Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension

and rotate it against the side of the tube to remove excess liquid.

Swab the entire surface of the MHA plate three times, rotating the plate approximately 60

degrees after each application to ensure even coverage.

Application of Antimicrobial Disks:

Allow the plate to dry for 3-5 minutes.

Aseptically apply the epicillin (or ampicillin for QC) disk to the center of the inoculated

plate.

Gently press the disk to ensure complete contact with the agar surface.
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Incubation:

Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air. For H.

influenzae and S. pneumoniae, incubate in a CO2-enriched atmosphere.

Interpretation of Results:

Measure the diameter of the zone of inhibition to the nearest millimeter.

Compare the measured zone diameter with the acceptable ranges provided in Table 1.

Protocol 2: Broth Microdilution MIC Susceptibility
Testing
This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent

that prevents the visible growth of a microorganism in a broth dilution series.

Materials:

Cation-adjusted Mueller-Hinton broth (CAMHB) (or Haemophilus Test Medium broth for H.

influenzae, and CAMHB with 2-5% lysed horse blood for S. pneumoniae)

Epicillin stock solution

96-well microtiter plates

QC strain cultures

0.85% sterile saline or sterile broth

McFarland 0.5 turbidity standard

Pipettes and sterile tips

Incubator (35°C ± 2°C)

Procedure:
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Preparation of Antimicrobial Dilutions:

Prepare serial twofold dilutions of epicillin in CAMHB in the wells of a 96-well microtiter

plate to achieve the desired final concentration range.

Inoculum Preparation:

Prepare an inoculum of the QC strain as described in the disk diffusion protocol, adjusted

to a 0.5 McFarland standard.

Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x

10^5 CFU/mL in each well.

Inoculation:

Add the standardized inoculum to each well of the microtiter plate containing the

antimicrobial dilutions.

Include a growth control well (no antibiotic) and a sterility control well (no inoculum).

Incubation:

Cover the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air. For H.

influenzae and S. pneumoniae, incubate in a CO2-enriched atmosphere.

Interpretation of Results:

The MIC is the lowest concentration of the antimicrobial agent that completely inhibits

visible growth of the organism.

Compare the determined MIC value with the acceptable ranges provided in Table 2.

Visualizations
Mechanism of Action and Resistance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1671483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

Resistance Mechanisms

Epicillin Penicillin-Binding
Proteins (PBPs)

Binds to Cell Wall SynthesisInhibits Cell LysisLeads to

β-lactamase
Production Inactivates

Altered PBPs

Reduced binding

Click to download full resolution via product page

Caption: Mechanism of action of epicillin and bacterial resistance pathways.

Experimental Workflow for Quality Control Testing
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Caption: Workflow for epicillin susceptibility quality control testing.
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To cite this document: BenchChem. [Application Notes and Protocols for Epicillin
Susceptibility Testing Quality Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671483#quality-control-strains-for-epicillin-
susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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